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Compound of Interest

Compound Name: Fumitremorgin C

Cat. No.: B1674183 Get Quote

Technical Support Center: Fumitremorgin C
This technical support center provides guidance on the proper dissolution and handling of

Fumitremorgin C for successful cell-based assays.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Fumitremorgin C?

A1: Dimethyl sulfoxide (DMSO) is the most recommended solvent for dissolving

Fumitremorgin C for use in cell-based assays.[1][2][3][4][5] It is also soluble in other organic

solvents such as methanol, acetone, chloroform, and DMF.[2][3][4][5]

Q2: How do I prepare a stock solution of Fumitremorgin C?

A2: To prepare a stock solution, dissolve Fumitremorgin C powder in high-quality, anhydrous

DMSO.[1][6] For example, to create a 10 mM stock solution, you would dissolve 3.795 mg of

Fumitremorgin C (Molecular Weight: 379.45 g/mol ) in 1 mL of DMSO. It is recommended to

use ultrasonic agitation to ensure the compound is fully dissolved.[1]

Q3: What is the solubility of Fumitremorgin C in DMSO?

A3: Fumitremorgin C is highly soluble in DMSO, with a concentration of 50 mg/mL (131.77

mM) being achievable.[1][6]
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Q4: How should I store the Fumitremorgin C stock solution?

A4: Aliquot the stock solution into smaller, single-use volumes and store them at -20°C.[7][8]

Under these conditions, the stock solution is stable for up to 3 months.[7][8] Some suppliers

recommend storage at -80°C for longer-term stability of up to 2 years.[1] Avoid repeated freeze-

thaw cycles.

Q5: What is the recommended working concentration of Fumitremorgin C in cell-based

assays?

A5: The optimal working concentration will vary depending on the cell line and the specific

experimental goals. However, a common concentration range for inhibiting BCRP/ABCG2 is

between 1 to 10 µM.[7][8] It is always advisable to perform a dose-response experiment to

determine the optimal concentration for your specific assay.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution
Incomplete dissolution or poor

quality DMSO.

Use ultrasonic agitation to aid

dissolution.[1] Ensure you are

using anhydrous, high-purity

DMSO.[6]

Precipitation upon dilution in

aqueous media

The compound is less soluble

in aqueous solutions.

First, dilute the DMSO stock

solution in a small volume of

cell culture medium, mixing

thoroughly. Then, add this

intermediate dilution to the

final volume of media. Avoid

making large, single-step

dilutions directly into aqueous

buffers.

Cell toxicity observed
High concentration of DMSO

or Fumitremorgin C.

Ensure the final concentration

of DMSO in your cell culture

medium is low, typically below

0.5%, to avoid solvent-induced

cytotoxicity. Perform a dose-

response curve to determine

the optimal, non-toxic

concentration of Fumitremorgin

C for your cell line.

Inconsistent experimental

results

Degradation of Fumitremorgin

C.

Prepare fresh dilutions from a

frozen stock solution for each

experiment. Avoid using stock

solutions that have been

stored for an extended period

or subjected to multiple freeze-

thaw cycles.[9]
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Solvent Solubility Reference

DMSO 50 mg/mL (131.77 mM) [1][6]

Methanol Soluble [2][4]

Chloroform Soluble [2][4]

Acetone Soluble [3][5]

DMF Soluble [3][5]

Stock Solution Preparation Example (for a 10 mM Stock)

Parameter Value

Molecular Weight 379.45 g/mol

Desired Stock Concentration 10 mM

Mass of Fumitremorgin C 3.795 mg

Volume of DMSO 1 mL

Experimental Protocols
Protocol for Preparation of Fumitremorgin C Stock Solution

Weigh out the desired amount of Fumitremorgin C powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous, high-purity DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the solution briefly.

Place the tube in an ultrasonic water bath for 5-10 minutes to ensure complete dissolution.[1]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use, light-protected tubes.
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Store the aliquots at -20°C or -80°C.

Protocol for Preparing Working Solutions for Cell-Based Assays

Thaw a single-use aliquot of the Fumitremorgin C stock solution at room temperature.

Perform a serial dilution of the stock solution in cell culture medium to achieve the final

desired working concentrations.

It is recommended to first prepare an intermediate dilution in a small volume of medium

before adding it to the final culture volume to minimize the risk of precipitation.

Gently mix the final working solution before adding it to the cells.
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Experimental Workflow for Fumitremorgin C Cell-Based Assays

Stock Solution Preparation

Cell-Based Assay

Weigh Fumitremorgin C Powder

Add Anhydrous DMSO

Ultrasonicate to Dissolve

Aliquot and Store at -20°C

Thaw Stock Aliquot

Prepare Working Dilutions in Media

Treat Cells

Incubate

Analyze Results
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Fumitremorgin C Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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